Cas no 304662-71-3 (2-((5-Amino-1,3,4-thiadiazol-2-yl)thio)-N-(p-tolyl)acetamide)

• Product Name: 2-((5-Amino-1,3,4-thiadiazol-2-yl)thio)-N-(p-tolyl)acetamide
• CAS No: 304662-71-3
• MF: C₁₁H₁₂N₄OS₂
• MW: 280.369178771973
• MDL: MFCD01306242
• CID: 3052991
• PubChem ID: 685006
• Update Time: 2025-04-21

2-((5-Amino-1,3,4-thiadiazol-2-yl)thio)-N-(p-tolyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-((5-Amino-1,3,4-thiadiazol-2-yl)thio)-N-(p-tolyl)acetamide
• 2-[(5-Amino-1,3,4-thiadiazol-2-yl)thio]-N-(4-methylphenyl)acetamide
• Oprea1_773194
• AG-205/11867246
• BRD-K91797660-001-01-5
• 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-(4-methylphenyl)acetamide
• 2-((5-AMINO-1,3,4-THIADIAZOL-2-YL)THIO)-N-(4-METHYLPHENYL)ACETAMIDE
• CBKinase1_001064
• 304662-71-3
• SR-01000519102-1
• AKOS000204366
• SR-01000519102
• Z18452721
• Oprea1_864051
• JS-2964
• CS-0281375
• 645-074-0
• STK730554
• MFCD01306242
• 2-((5-Imino-4,5-dihydro-1,3,4-thiadiazol-2-yl)thio)-N-(p-tolyl)acetamide
• DTXSID001162291
• CBKinase1_013464

• MDL： MFCD01306242
• Inchi： 1S/C11H12N4OS2/c1-7-2-4-8(5-3-7)13-9(16)6-17-11-15-14-10(12)18-11/h2-5H,6H2,1H3,(H2,12,14)(H,13,16)
• InChI Key： CJEGUVOYHRXLTE-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(N)S1)CC(NC1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 280.04525337Da
• Monoisotopic Mass: 280.04525337Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 134Ų